Cas no 1270392-07-8 (2-[3-(METHYLETHYL)PHENYL]PIPERIDINE)

2-[3-(METHYLETHYL)PHENYL]PIPERIDINE structure
1270392-07-8 structure
Product Name:2-[3-(METHYLETHYL)PHENYL]PIPERIDINE
CAS No:1270392-07-8
MF:C14H21N
MW:203.32324385643
CID:5583252
PubChem ID:82608750
Update Time:2023-08-11

2-[3-(METHYLETHYL)PHENYL]PIPERIDINE Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(METHYLETHYL)PHENYL]PIPERIDINE
    • Piperidine, 2-[3-(1-methylethyl)phenyl]-
    • 1270392-07-8
    • EN300-1153317
    • 2-[3-(propan-2-yl)phenyl]piperidine
    • Inchi: 1S/C14H21N/c1-11(2)12-6-5-7-13(10-12)14-8-3-4-9-15-14/h5-7,10-11,14-15H,3-4,8-9H2,1-2H3
    • InChI Key: VCHVYKMYIQYNJU-UHFFFAOYSA-N
    • SMILES: N1CCCCC1C1C=CC=C(C(C)C)C=1

Computed Properties

  • Exact Mass: 203.167399674g/mol
  • Monoisotopic Mass: 203.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 0.938±0.06 g/cm3(Predicted)
  • Boiling Point: 292.4±19.0 °C(Predicted)
  • pka: 9.79±0.10(Predicted)

2-[3-(METHYLETHYL)PHENYL]PIPERIDINE Pricemore >>

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